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Compound of Interest

Compound Name: 4-Phenylpiperidine hydrochloride

Cat. No.: B080505

Essential Safety and Handling Guide for 4-
Phenylpiperidine Hydrochloride

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling 4-Phenylpiperidine hydrochloride. It outlines
essential personal protective equipment, emergency procedures, and disposal plans to ensure
safe laboratory practices.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Phenylpiperidine hydrochloride is classified as a substance that can cause skin irritation
(H315), serious eye irritation (H319), and may cause respiratory irritation (H335).[1][2]
Therefore, adherence to strict safety protocols and the use of appropriate personal protective
equipment are mandatory.

Core PPE Requirements:

e Hand Protection: Wear protective gloves. Nitrile gloves are suitable for short-term protection
against a broad range of chemicals.[3] Always inspect gloves before use and dispose of
them after handling the substance.[4]
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e Eye and Face Protection: Use safety glasses with side-shields or chemical splash goggles
that meet approved standards. A face shield is recommended where there is a risk of
splashing.[3]

o Skin and Body Protection: A lab coat or protective suit is required to prevent skin contact.
Ensure the lab coat is buttoned and fits properly to cover as much skin as possible.[3]

o Respiratory Protection: Use only in a well-ventilated area or under a local exhaust system
(fume hood).[1][2] If ventilation is inadequate or if dust is generated, a dust mask or a full-
face respirator may be necessary.[5]

Quantitative Data Summary

The following table summarizes the key quantitative data for 4-Phenylpiperidine
hydrochloride.

Property Value

Molecular Formula C11H16CIN

Molecular Weight 197.70 g/mol

CAS Number 10272-49-8

Boiling Point 259.9°C at 760mmHg

Flash Point 113°C

Vapor Pressure 0.0126mmHg at 25°C

Purity =98%

Storage Temperature Room temperature or between 0 - 8 °C

(Data sourced from multiple safety data sheets and chemical suppliers).[1][6][7]

Standard Operating Protocol for Handling

1. Preparation and Engineering Controls:

o Ensure a safety shower and eye wash station are readily accessible.
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» Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of
dust or vapors.[1][2]

» Keep the container tightly closed when not in use.[1][2]
2. Donning Personal Protective Equipment (PPE):

» Before handling, put on all required PPE as specified above: lab coat, safety goggles (and
face shield if necessary), and gloves.

3. Handling and Use:

e Avoid contact with skin, eyes, and clothing.

e Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2]

e Wash hands thoroughly after handling.[1][2]

4. Accidental Release Measures:

 In case of a spill, evacuate non-essential personnel from the area.
o Wear appropriate PPE during cleanup.

» For solid spills, sweep up the material and place it into a suitable, closed container for
disposal without creating dust.[2][4]

e Prevent the product from entering drains.[4]

Emergency and First Aid Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air and keep them
comfortable for breathing. If you feel unwell, get

medical advice/attention.[1][2]

Skin Contact

Take off contaminated clothing immediately.
Wash the affected skin with plenty of soap and

water. If skin irritation occurs, get medical help.

[1](21e]

Eye Contact

Rinse cautiously with water for several minutes.
Remove contact lenses, if present and easy to
do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[1][2]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Get medical advice/attention if you feel unwell.

[5]19]

Disposal Plan

» Dispose of 4-Phenylpiperidine hydrochloride and its container in accordance with local,

regional, and national regulations.

e The substance should be disposed of by a licensed waste disposal company.[2]

o Contaminated packaging should be treated as the chemical itself and disposed of

accordingly.[4] Do not reuse empty containers.

Visual Workflow for Safe Handling

The following diagram illustrates the step-by-step process for the safe handling of 4-

Phenylpiperidine hydrochloride, from preparation to disposal.
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Caption: Safe handling workflow for 4-Phenylpiperidine hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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